6-Methyl-2-[1-(4-methylbenzene-1-sulfonyl)-1H-pyrrol-2-yl]-1,3,6,2-dioxazaborocane-4,8-dione

• IUPAC Name: 6-methyl-2-[1-(4-methylphenyl)sulfonylpyrrol-2-yl]-1,3,6,2-dioxazaborocane-4,8-dione
• InChI: InChI=1S/C16H17BN2O6S/c1-12-5-7-13(8-6-12)26(22,23)19-9-3-4-14(19)17-24-15(20)10-18(2)11-16(21)25-17/h3-9H,10-11H2,1-2H3
• InChI Key: HLSJWIMKWDEIJR-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(=O)CN(CC(=O)O1)C)C2=CC=CN2S(=O)(=O)C3=CC=C(C=C3)C
• Molecular Formula: C16H17BN2O6S
• DSSTOX Substance ID: DTXSID90746364
• Molecular Weight: 376.2 g/mol
• CAS RN: 1311484-50-0

Description

The compound “6-Methyl-2-[1-(4-methylbenzene-1-sulfonyl)-1H-pyrrol-2-yl]-1,3,6,2-dioxazaborocane-4,8-dione” is a complex organic molecule. It contains a pyrrole ring, which is a five-membered aromatic ring with one nitrogen atom. It also contains a sulfonyl group attached to a methylbenzene (or toluene) ring.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrrole ring and the introduction of the sulfonyl group. The exact methods would depend on the specific reactions used.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups and a cyclic structure. The pyrrole ring and the benzene ring would contribute to the compound’s aromaticity.

Chemical Reactions Analysis

This compound could potentially undergo a variety of chemical reactions, depending on the conditions. The pyrrole ring, for example, can undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence its properties include its polarity, its molecular weight, and the presence of functional groups.

Mechanism of Action

The mechanism of action of this compound would depend on its use. If it’s used as a reagent in a chemical reaction, its mechanism of action would involve the reactions it undergoes.

Safety and Hazards

As with any chemical compound, handling this compound would require appropriate safety measures. It’s important to use personal protective equipment and follow safe laboratory practices.